3-(2-(4-Cyclohexyl-1-piperazinyl)-2-phenylethyl)phenol

• CAS RN: 68770-59-2
• Molecular Formula: C24H32N2O
• Molecular Weight: 364.5 g/mol
• IUPAC Name: 3-[2-(4-cyclohexylpiperazin-1-yl)-2-phenylethyl]phenol
• InChI: InChI=1S/C24H32N2O/c27-23-13-7-8-20(18-23)19-24(21-9-3-1-4-10-21)26-16-14-25(15-17-26)22-11-5-2-6-12-22/h1,3-4,7-10,13,18,22,24,27H,2,5-6,11-12,14-17,19H2
• InChI Key: NCHVKDWFWTUXRV-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)N2CCN(CC2)C(CC3=CC(=CC=C3)O)C4=CC=CC=C4
• synonyms: 1-CHHPPEP; 1-cyclohexyl-4-(2-(3-hydroxyphenyl)-1-phenylethyl)piperazine; 1-cyclohexyl-4-(2-(3-hydroxyphenyl)-1-phenylethyl)piperazine dihydrobromide; 3-(2-(4-cyclohexyl-1-piperazinyl)-2-phenylethyl)phenol

Description

3-(2-(4-Cyclohexyl-1-piperazinyl)-2-phenylethyl)phenol, also known as this compound, is a useful research compound. Its molecular formula is C24H32N2O and its molecular weight is 364.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In ethanol (60 ml) are dissolved dl-N,N-bis(2-chloroethyl)-1-phenyl-2-(3-hydroxyphenyl)ethylamine hydrochloride (3.7 g) and cyclohexylamine (1.4 g) and thereto is added sodium hydrogen carbonate (3.0 g). The mixture is refluxed with stirring for 24 hours. After the reaction, the solvent is distilled off. The the residue is added a diluted sodium carbonate aqueous solution and the mixture is extracted with ethyl acetate. The ethyl acetate layer is washed with water, dried over anhydrous sodium sulfate, and the solvent is distilled off. The residue (crude free base) is dissolved in a small amount of methanol and the mixture is made acidic with a 25% hydrobromic acid-acetic acid solution and allowed to cool. The precipitated crystals are washed with a mixture of acetone and ether and recrystallized from methanol to give the desired compound as dihydrobromide (2.9 g), melting point: 268°-270° C.

Synthesis routes and methods II

Procedure details

A mixture of dl-1-cyclohexyl-4-[2-(3-methoxyphenyl)-1-phenylethyl]piperazine dihydrochloride (3.3 g), 47% hydrobromic acid (33 ml) and glacial acetic acid (16 ml) is refluxed for 5 hours. The reaction mixture is allowed to cool and the precipitated crystals are collected by filtration, washed with acetone and recrystallized from methanol to give the desired compound as dihydrobromide (2.9 g), melting point: 268°-270° C.